3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol
3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol
Brand Name:
Vulcanchem
CAS No.:
153004-08-1
VCID:
VC0125726
InChI:
InChI=1S/C27H30O5S/c1-17(28)32-26-12-11-24-22-16-25(33(29,30)19-7-5-4-6-8-19)23-15-18(31-3)9-10-20(23)21(22)13-14-27(24,26)2/h4-10,15-16,21-22,24,26H,11-14H2,1-3H3/t21-,22-,24+,26-,27+/m1/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2C=C(C4=C3C=CC(=C4)OC)S(=O)(=O)C5=CC=CC=C5)C
Molecular Formula:
C₂₇H₃₀O₅S
Molecular Weight:
466.59
3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol
CAS No.: 153004-08-1
Reference Standards
VCID: VC0125726
Molecular Formula: C₂₇H₃₀O₅S
Molecular Weight: 466.59
| CAS No. | 153004-08-1 |
|---|---|
| Product Name | 3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol |
| Molecular Formula | C₂₇H₃₀O₅S |
| Molecular Weight | 466.59 |
| IUPAC Name | [(8R,9S,13S,14S,17R)-6-(benzenesulfonyl)-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C27H30O5S/c1-17(28)32-26-12-11-24-22-16-25(33(29,30)19-7-5-4-6-8-19)23-15-18(31-3)9-10-20(23)21(22)13-14-27(24,26)2/h4-10,15-16,21-22,24,26H,11-14H2,1-3H3/t21-,22-,24+,26-,27+/m1/s1 |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2C=C(C4=C3C=CC(=C4)OC)S(=O)(=O)C5=CC=CC=C5)C |
| Synonyms | (17β)-3-Methoxy-6-(phenylsulfonyl)-estra-1,3,5(10),6-tetraen-17-ol Acetate |
| PubChem Compound | 71750135 |
| Last Modified | Nov 11 2021 |
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